Cas no 38858-89-8 (3,5-dinitro-1h-pyrazole)

3,5-Dinitro-1H-pyrazole is a high-energy heterocyclic compound characterized by its nitro-functionalized pyrazole structure. This compound is of interest in energetic materials research due to its thermal stability and high nitrogen content, which contribute to its potential applications in propellants and explosives. The presence of two nitro groups enhances its density and detonation performance while maintaining manageable sensitivity. Its molecular framework allows for further derivatization, making it a versatile intermediate in the synthesis of advanced energetic materials. Researchers value 3,5-dinitro-1H-pyrazole for its balance of stability and reactivity, as well as its utility in developing performance-optimized formulations.
3,5-dinitro-1h-pyrazole structure
3,5-dinitro-1h-pyrazole structure
Product Name:3,5-dinitro-1h-pyrazole
CAS No:38858-89-8
MF:C3H2N4O4
MW:158.072379589081
MDL:MFCD06618360
CID:1492840
PubChem ID:142323
Update Time:2025-06-08

3,5-dinitro-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3,5-dinitro-1h-pyrazole
    • ACN-S001946
    • AC1L3KW0
    • 3,5-Dinitropyrazol
    • CTK1C5512
    • ST084595
    • 3,5-Dinitropyrazole
    • ALBB-008658
    • 005625
    • ZERO
    • STK505478
    • 38858-89-8
    • AS-47168
    • AKOS025394669
    • 1H-Pyrazole, 3,5-dinitro-
    • AKOS005168955
    • SCHEMBL162091
    • F12439
    • EN300-100249
    • MFCD06618360
    • DTXSID30192109
    • AKOS015922430
    • dinitropyrazole
    • CS-0452094
    • MDL： MFCD06618360
    • Inchi： 1S/C3H2N4O4/c8-6(9)2-1-3(5-4-2)7(10)11/h1H,(H,4,5)
    • InChI Key： UKZXCZWGGXVKNN-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=CC([N+](=O)[O-])=NN1)=O

Computed Properties

  • Exact Mass: 158.00800
  • Monoisotopic Mass: 158.00760456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 120.32000
  • LogP: 1.27250

3,5-dinitro-1h-pyrazole Security Information

  • HazardClass：IRRITANT

3,5-dinitro-1h-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-dinitro-1h-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB406923-250 mg
3,5-Dinitro-1H-pyrazole, 95%; .
 38858-89-8 95%
250mg
 €411.80 2023-04-25
abcr
AB406923-1 g
3,5-Dinitro-1H-pyrazole, 95%; .
 38858-89-8 95%
1g
 €948.50 2023-04-25
TRC
D263780-250mg
3,5-Dinitro-1H-pyrazole
 38858-89-8
250mg
 265.00 2021-08-14
TRC
D263780-500mg
3,5-Dinitro-1H-pyrazole
 38858-89-8
500mg
 435.00 2021-08-14
TRC
D263780-1000mg
3,5-Dinitro-1H-pyrazole
 38858-89-8
1g
 695.00 2021-08-14
Enamine
EN300-100249-0.05g
3,5-dinitro-1H-pyrazole
 38858-89-8 95%
0.05g
 $131.0 2023-10-28
Enamine
EN300-100249-0.1g
3,5-dinitro-1H-pyrazole
 38858-89-8 95%
0.1g
 $196.0 2023-10-28
Enamine
EN300-100249-0.25g
3,5-dinitro-1H-pyrazole
 38858-89-8 95%
0.25g
 $279.0 2023-10-28
Enamine
EN300-100249-0.5g
3,5-dinitro-1H-pyrazole
 38858-89-8 95%
0.5g
 $441.0 2023-10-28
Enamine
EN300-100249-1.0g
3,5-dinitro-1H-pyrazole
 38858-89-8 95%
1g
 $565.0 2023-06-10

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